Cas no 941930-05-8 (2-(4-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(4-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 941930-05-8
• MF: C₁₈H₁₅FN₂O₂
• MW: 310.322307825089
• CID: 5506024
• Update Time: 2025-05-20

2-(4-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)methyl]-6-(4-methoxyphenyl)pyridazin-3-one
• 2-(4-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C18H15FN2O2/c1-23-16-8-4-14(5-9-16)17-10-11-18(22)21(20-17)12-13-2-6-15(19)7-3-13/h2-11H,12H2,1H3
• InChI Key： PJMRBUYKMBXNKX-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)N=C(C2=CC=C(OC)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(4-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one

2-(4-Fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one: A Comprehensive Overview

2-(4-Fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one (CAS No. 941930-05-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of this molecule, including the 4-fluorophenyl and 4-methoxyphenyl substituents, contribute to its pharmacological properties and biological activities.

The synthesis of 2-(4-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a key intermediate through a condensation reaction between a suitable amine and an aldehyde or ketone. Subsequent steps may include cyclization reactions to form the pyridazine ring and functional group modifications to introduce the desired substituents. The precise synthetic route can vary depending on the specific starting materials and reaction conditions used.

In recent years, significant research has been devoted to understanding the biological activities of 2-(4-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(4-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 2-(4-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one has also shown promise as an anti-cancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it was found to be effective against various types of cancer cells, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of 2-(4-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one have also been investigated to assess its suitability for clinical use. Preclinical studies in animal models have shown that the compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development. However, more extensive studies are needed to fully characterize its metabolism and potential drug interactions.

Toxicity studies are an essential part of evaluating any potential therapeutic agent. Preliminary data suggest that 2-(4-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one has a favorable safety profile at therapeutic doses. In vitro cytotoxicity assays using normal human cell lines have shown minimal toxicity, indicating that the compound selectively targets diseased cells while sparing healthy tissue. Nevertheless, comprehensive toxicity studies in animal models are required to confirm these findings and ensure its safety for human use.

The future development of 2-(4-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one as a therapeutic agent is promising but requires further research and clinical trials. Ongoing studies aim to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that improve its delivery and bioavailability.

In conclusion, 2-(4-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one (CAS No. 941930-05-8) is a multifaceted compound with significant potential in the treatment of inflammatory diseases and cancer. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development in the pharmaceutical industry.